Cas no 54931-70-3 (4-amino-2,3-dimethylisoquinolin-1(2H)-one)

54931-70-3 structure
Product name:4-amino-2,3-dimethylisoquinolin-1(2H)-one
4-amino-2,3-dimethylisoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-2,3-dimethylisoquinolin-1(2H)-one
- 4-Amino-2,3-dimethyl-1(2H)-isoquinolinone
- 1(2H)-Isoquinolinone, 4-amino-2,3-dimethyl-
- 767571-82-4
- 4-amino-2,3-dimethyl-isoquinolin-1-one
- DTXSID30203446
- NSC 338045
- 4-amino-2,3-dimethylisoquinolin-1-one
- 4-Amino-2,3-dimethylisoquinolin-1-one hydrochloride
- 54931-70-3
- UNII-501JG3P9RX
- UNII-FJ80X0KG25
- 501JG3P9RX
- FJ80X0KG25
- NSC338045
-
- Inchi: InChI=1S/C11H12N2O/c1-7-10(12)8-5-3-4-6-9(8)11(14)13(7)2/h3-6H,12H2,1-2H3
- InChI Key: JHAQZQMEPUHHSO-UHFFFAOYSA-N
- SMILES: CC1=C(C2=CC=CC=C2C(=O)N1C)N
Computed Properties
- Exact Mass: 188.09506
- Monoisotopic Mass: 188.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.171g/cm3
- Boiling Point: 355.2ºC at 760 mmHg
- Flash Point: 168.6ºC
- Refractive Index: 1.596
- PSA: 46.33
- LogP: 2.81230
4-amino-2,3-dimethylisoquinolin-1(2H)-one Related Literature
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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